In-Depth Technical Guide: 6-Fluoro-4-methoxypyridin-3-amine (CAS 1807013-79-1)
In-Depth Technical Guide: 6-Fluoro-4-methoxypyridin-3-amine (CAS 1807013-79-1)
Executive Summary
6-Fluoro-4-methoxypyridin-3-amine is a highly specialized, polyfunctionalized pyridine building block utilized extensively in modern medicinal chemistry and drug discovery. Characterized by its unique substitution pattern—a primary amine, a methoxy ether, and a fluorine atom—this compound serves as a critical intermediate in the synthesis of advanced therapeutics, most notably in the development of anti-fibrotic agents targeting the Lysophosphatidic acid 1 (LPA1) receptor[1].
This whitepaper provides an authoritative analysis of its physicochemical properties, strategic synthesis, analytical validation, and mechanistic applications in drug design.
Physicochemical Profiling & Structural Elucidation
The structural architecture of 6-fluoro-4-methoxypyridin-3-amine provides a highly tunable scaffold for structure-activity relationship (SAR) optimization. Commercially available standards typically guarantee a purity of ≥95% to meet the rigorous demands of high-throughput synthesis,.
Quantitative Data Summary
| Property | Value |
| Chemical Name | 6-Fluoro-4-methoxypyridin-3-amine |
| CAS Registry Number | 1807013-79-1 |
| Molecular Formula | C₆H₇FN₂O |
| Molecular Weight | 142.13 g/mol |
| SMILES String | COc1cc(F)ncc1N[1] |
| Commercial Purity | ≥ 95.0%, |
| Appearance | Pale yellow to off-white solid |
Causality in Drug Design: Why this Scaffold?
Each functional group on this pyridine ring is strategically positioned to impart specific pharmacological and synthetic advantages:
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Fluorine at C6: Fluorine acts as a classic bioisostere for hydrogen. Positioned at C6, it blocks cytochrome P450 (CYP)-mediated oxidation, significantly enhancing the metabolic half-life of the final drug candidate. Furthermore, its strong electron-withdrawing inductive effect (-I) lowers the pKa of the adjacent pyridine nitrogen, which mitigates basicity-driven hERG toxicity and improves passive membrane permeability.
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Methoxy at C4: The methoxy group serves as a potent hydrogen-bond acceptor. Sterically, it can restrict the conformation of adjacent substituents, effectively locking the pharmacophore into its bioactive conformation to increase target affinity.
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Amine at C3: The primary amine is the primary synthetic handle. It is highly nucleophilic, readily participating in amide couplings, reductive aminations, or Buchwald-Hartwig cross-couplings to append the pyridine core to larger molecular architectures.
Strategic Synthesis & Mechanistic Pathway
The synthesis of 6-fluoro-4-methoxypyridin-3-amine requires precise regiocontrol and chemoselectivity. The standard protocol leverages electrophilic aromatic substitution followed by a carefully selected reduction method.
Synthetic workflow for 6-fluoro-4-methoxypyridin-3-amine via electrophilic nitration.
Step-by-Step Methodology
Phase 1: Regioselective Electrophilic Aromatic Nitration
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Preparation: Charge a reaction vessel with concentrated sulfuric acid (H₂SO₄, 5.0 equiv) and cool to 0 °C using an ice-water bath.
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Addition: Slowly add 2-fluoro-4-methoxypyridine (1.0 equiv) to the acid, maintaining the internal temperature below 5 °C.
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Nitration: Dropwise add fuming nitric acid (HNO₃, 1.2 equiv).
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Mechanistic Causality: The strongly electron-donating methoxy group (-OCH₃) activates the C5 position via resonance (+M effect), overcoming the electron-withdrawing nature of the pyridine ring. The synergistic directing effects of the C4-methoxy and C2-fluoro groups strongly favor nitration at C5.
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Workup: Stir at room temperature for 2 hours, then pour over crushed ice. Extract with ethyl acetate (EtOAc), wash with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield 2-fluoro-4-methoxy-5-nitropyridine.
Phase 2: Chemoselective Béchamp Reduction
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Setup: Dissolve the nitrated intermediate (1.0 equiv) in a 3:1 mixture of Ethanol and Water.
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Reagent Addition: Add Ammonium chloride (NH₄Cl, 5.0 equiv) and Iron powder (Fe, 4.0 equiv).
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Mechanistic Causality: Catalytic hydrogenation (e.g., Pd/C, H₂) is strictly avoided in this step. Electron-deficient fluoropyridines are highly susceptible to hydrodefluorination (cleavage of the C-F bond) under Pd-catalyzed conditions. The Béchamp reduction selectively reduces the nitro group to an amine while fully preserving the critical C-F bond.
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Reaction: Heat the suspension to 80 °C under reflux for 3 hours.
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Purification: Cool to room temperature, filter through a pad of Celite to remove iron oxides, and wash the cake with EtOAc. Concentrate the filtrate and purify via silica gel chromatography to isolate the target compound.
Applications in Drug Discovery: LPA1 Antagonism
6-Fluoro-4-methoxypyridin-3-amine has gained significant traction in the development of Azetidine-based Lysophosphatidic acid 1 (LPA1) receptor antagonists[1]. These compounds are actively investigated for the treatment of fibrotic diseases, such as idiopathic pulmonary fibrosis (IPF), often in combination with established anti-fibrotic agents like pirfenidone or nintedanib[1].
Mechanism of action for LPA1 receptor antagonists in preventing tissue fibrosis.
By integrating the 6-fluoro-4-methoxypyridin-3-amine moiety into the antagonist's core structure, medicinal chemists can achieve superior receptor residence time and optimal pharmacokinetic profiles, directly halting the G12/13-RhoA signaling cascade responsible for pathological actin polymerization.
Analytical Validation & Handling (Self-Validating System)
To ensure the integrity of the synthesized or procured compound, a rigorous analytical validation loop must be executed prior to downstream application:
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LC-MS (Liquid Chromatography-Mass Spectrometry):
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Validation Marker: The expected [M+H]+ peak is m/z 143.1.
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Failure Mode Detection: The presence of an m/z 125.1 peak indicates that hydrodefluorination occurred during the reduction phase, requiring batch rejection.
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¹H NMR (Proton Nuclear Magnetic Resonance):
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Methoxy Protons: Sharp singlet at ~3.9 ppm (3H).
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Amine Protons: Broad singlet at ~5.0 ppm (2H), which must disappear upon D₂O exchange.
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Aromatic Protons: The protons at C2 and C5 will appear as distinct signals (with C5 potentially showing J-coupling to the fluorine atom), definitively confirming the regiochemistry of the initial nitration step.
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Handling Precautions: As with all fluorinated heteroaromatic amines, store the compound in a cool, dry environment (2-8 °C) under an inert atmosphere (Argon or Nitrogen) to prevent gradual oxidation of the electron-rich amine group.
References
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Title: 6-Fluoro-4-methoxypyridin-3-amine, ≥95% (CAS 1807013-79-1) | Source: Howei Pharm | URL:[Link]
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Title: 6-Fluoro-4-methoxypyridin-3-amine Product Specifications | Source: ChemBuyersGuide | URL:[Link]
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[1] Title: Combination of an azetidine lpa1 receptor antagonist with pirfenidone and/or nintedanib for use in the treatment of fibrotic diseases (WO2021110805A1) | Source: Google Patents / WIPO | URL:
